Cas no 70460-57-0 ( )

structure
Chemical and Physical Properties
Names and Identifiers
-
- 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,6,7-trimethoxy-2,3-dihydrochromen-4-one
- 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,6,7-trimethoxy-2,3-dihydro-4h-chromen-4-one
- AC1L5WB7
- AC1Q6KHV
- AG-K-02706
- AR-1G8419
- CTK5D2449
- NSC135827
- DTXSID30300282
- SCHEMBL14130659
- 70460-57-0
- 5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,6,7-trimethoxychroman-4-one
- 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,6,7-trimethoxy-3,4-dihydro-2H-1-benzopyran-4-one
-
-
- Inchi: InChI=1S/C19H20O8/c1-23-11-6-5-9(7-10(11)20)17-19(26-4)16(22)14-12(27-17)8-13(24-2)18(25-3)15(14)21/h5-8,17,19-21H,1-4H3
- InChI Key: LVMHZZSYSNZUCT-UHFFFAOYSA-N
- SMILES: COC1C(OC2=CC(=C(C(=C2C1=O)O)OC)OC)C3=CC(=C(C=C3)OC)O
Computed Properties
- Exact Mass: 376.1158
- Monoisotopic Mass: 376.11581759g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 514
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104Ų
- XLogP3: 2.6
Experimental Properties
- PSA: 103.68
- LogP: 2.45500
Related Literature
-
Miroslav Kloz,Rienk van Grondelle,John T.M. Kennis Phys. Chem. Chem. Phys., 2011,13, 18123-18133
-
Yongmao Li,Lu Cheng,Zhiqiang Cao,Wenguang Liu J. Mater. Chem. B, 2014,2, 46-48
-
Mihaela Monica Constantin,Elena Codrici,Simona Mihai,Ionela Daniela Popescu,Sorin Mocanu,Iulia Matei,Gabriela Ionita Anal. Methods, 2019,11, 965-972
-
Zoubir El-Hachemi,Carlos Escudero,Francisco Acosta-Reyes,M. Teresa Casas,Virginia Altoe,Shaul Aloni,Gerard Oncins,Alessandro Sorrenti,Joaquim Crusats,J. Lourdes Campos,Josep M. Ribó J. Mater. Chem. C, 2013,1, 3337-3346
70460-57-0 ( ) Related Products
- 72581-71-6(Isosilybin)
- 480-18-2(Taxifolin)
- 520-33-2(Hesperetin)
- 1036-49-3(Isookanin)
- 22888-70-6(Silybin A)
- 33889-69-9(Silychristin)
- 1226-22-8(4H-1-Benzopyran-4-one,2,3-dihydro-3,7-dihydroxy-2-(4-hydroxyphenyl)-, (2R,3R)-)
- 27200-12-0(Dihydromyricetin)
- 65666-07-1(silymarin)
- 84604-20-6(Silybum marianum, ext.)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent

Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
